Cas no 79681-04-2 (1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-)

1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]- structure
79681-04-2 structure
Product Name:1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
CAS No:79681-04-2
MF:C16H13NO3S
MW:299.344322919846
CID:532517
PubChem ID:13115093
Update Time:2025-04-19

1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
    • 1-(4-methylphenyl)sulfonylindole-4-carbaldehyde
    • YMEZZGXKZZPIJQ-UHFFFAOYSA-N
    • MFCD30531485
    • 79681-04-2
    • SCHEMBL1419196
    • F96887
    • 1-[(4-Methylphenyl)sulfonyl]-1H-indole-4-carbaldehyde
    • 1-(4-methylbenzenesulfonyl)-1H-indole-4-carbaldehyde
    • 1-[(4-methyl-phenyl)-sulfonyl]-1H-indol-4-carboxaldehyde
    • 1-Tosyl-1H-indole-4-carbaldehyde
    • 1-(4-Methylbenzene-1-sulfonyl)-1H-indole-4-carbaldehyde
    • DTXSID00519102
    • 1-[(4-Methylphenyl)sulfonyl]-1H-indole-4-carboxaldehyde
    • Inchi: 1S/C16H13NO3S/c1-12-5-7-14(8-6-12)21(19,20)17-10-9-15-13(11-18)3-2-4-16(15)17/h2-11H,1H3
    • InChI Key: YMEZZGXKZZPIJQ-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1C=CC2C(C=O)=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 299.06161445g/mol
  • Monoisotopic Mass: 299.06161445g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 476
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 64.5Ų

1H-Indole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB591480-100mg
1-[(4-Methylphenyl)sulfonyl]-1H-indole-4-carboxaldehyde; .
79681-04-2
100mg
€285.40 2024-07-24
abcr
AB591480-250mg
1-[(4-Methylphenyl)sulfonyl]-1H-indole-4-carboxaldehyde; .
79681-04-2
250mg
€442.30 2024-07-24
abcr
AB591480-500mg
1-[(4-Methylphenyl)sulfonyl]-1H-indole-4-carboxaldehyde; .
79681-04-2
500mg
€756.10 2024-07-24
abcr
AB591480-1g
1-[(4-Methylphenyl)sulfonyl]-1H-indole-4-carboxaldehyde; .
79681-04-2
1g
€1226.90 2024-07-24
Ambeed
A618674-100mg
1-Tosyl-1H-indole-4-carbaldehyde
79681-04-2 97%
100mg
$315.0 2025-04-16
Ambeed
A618674-250mg
1-Tosyl-1H-indole-4-carbaldehyde
79681-04-2 97%
250mg
$629.0 2025-04-16
Ambeed
A618674-1g
1-Tosyl-1H-indole-4-carbaldehyde
79681-04-2 97%
1g
$1260.0 2025-04-16
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